Cas no 17878-64-7 (2-Butenediamide,N1,N1,N4,N4-tetramethyl-, (2E)-)

• Product Name: 2-Butenediamide,N1,N1,N4,N4-tetramethyl-, (2E)-
• CAS No: 17878-64-7
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 223581
• PubChem ID: 5822195
• Update Time: 2025-04-19

2-Butenediamide,N1,N1,N4,N4-tetramethyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenediamide,N1,N1,N4,N4-tetramethyl-, (2E)-
• (E)-N,N,N',N'-tetramethylbut-2-enediamide
• AC1NY1NJ
• N,N,N',N'-tetramethyl-2-butenediamide (E)
• N,N,N',N'-tetramethylfumaramide
• N,N,N',N'-Tetramethylfumarsaeurediamid
• N,N,N',N'-Tetramethylmaleamide
• N1,N1,N4,N4-tetramethylfumaramide
• NSC241463
• Tetra-N-methyl-fumaramid
• tetra-N-methyl-fumaramide
• SCHEMBL1577796
• 17878-64-7
• AKOS006279247
• NSC-241463
• (2E)-N~1~,N~1~,N~4~,N~4~-tetramethyl-2-butenediamide
• DTXSID00421059
• SCHEMBL1577795

• Inchi： 1S/C8H14N2O2/c1-9(2)7(11)5-6-8(12)10(3)4/h5-6H,1-4H3/b6-5+
• InChI Key： KBRJTGNCPIFGFI-AATRIKPKSA-N
• SMILES： O=C(/C=C/C(N(C)C)=O)N(C)C

Computed Properties

• Exact Mass: 170.10562
• Monoisotopic Mass: 170.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 40.6
• XLogP3: -0.6

Experimental Properties

• Density: 1.044
• Boiling Point: 348.5°C at 760 mmHg
• Flash Point: 163.6°C
• Refractive Index: 1.484
• PSA: 40.62
• LogP: -0.28100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines